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Compound of Interest

1,5-Difluoro-3-methoxy-2-
Compound Name:
nitrobenzene

cat. No.: B1311212

An In-depth Technical Guide to 1,5-Difluoro-3-methoxy-2-nitrobenzene: Molecular Formula
and Weight

This technical guide provides a detailed overview of the molecular formula and molecular
weight of the chemical compound 1,5-Difluoro-3-methoxy-2-nitrobenzene, a substance of
interest to researchers, scientists, and professionals in drug development. This compound is
utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Molecular Composition and Weight

The fundamental characteristics of 1,5-Difluoro-3-methoxy-2-nitrobenzene are detailed in the
table below. This information is crucial for stoichiometric calculations in chemical reactions and
for the characterization of synthesized molecules.

Property Value

Molecular Formula C7HsF2NO3([1]
Molecular Weight 189.117 g/mol [1]
Boiling Point 238 °C

Density 1.414 g/mL
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The molecular weight is a sum of the atomic weights of all atoms in the molecule. The
calculation based on the atomic weights of its constituent elements is as follows:

Carbon (C): 7 atoms x 12.011 u = 84.077 u[2][3]

Hydrogen (H): 5 atoms x 1.008 u = 5.040 u[4][5]

Fluorine (F): 2 atoms x 18.998 u = 37.996 u[6][7]

Nitrogen (N): 1 atom x 14.007 u = 14.007 u[8][9]

Oxygen (O): 3 atoms x 15.999 u = 47.997 u[10][11]
Total Molecular Weight = 84.077 + 5.040 + 37.996 + 14.007 + 47.997 = 189.117 u
This calculated value is consistent with the experimentally determined molecular weight.

Structural Representation

To visualize the atomic arrangement and bonding within the molecule, a two-dimensional
structural diagram is provided below. This representation is generated using the DOT
language, illustrating the connectivity of the atoms in 1,5-Difluoro-3-methoxy-2-nitrobenzene.
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Molecular structure of 1,5-Difluoro-3-methoxy-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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